Cas no 4435-33-0 (1-hydroxybutane-1-sulfonic Acid)

• Product Name: 1-hydroxybutane-1-sulfonic Acid
• CAS No: 4435-33-0
• MF: C₄H₁₀O₄S
• MW: 154.184800624847
• CID: 929438
• PubChem ID: 421882
• Update Time: 2025-04-19

1-hydroxybutane-1-sulfonic Acid Chemical and Physical Properties

Names and Identifiers

• 1-hydroxybutane-1-sulfonic Acid
• 1-Hydroxy-1-butanesulfonic acid
• 1-hydroxy-butane-1-sulfonic acid, monosodium salt
• AC1L9LMJ
• AG-F-55711
• butyraldehyde bisulfite, monosodium salt
• CTK4I8130
• NSC139471
• sodium 1-hydroxy-1-butanesulfonate
• sodium 1-hydroxybutane-1-sulfonate
• sodium bisulfite addn. compd.
• hydroxybutane sulfonic acid
• SCHEMBL1009162
• 4435-33-0
• NSC 139471

• Inchi： 1S/C4H10O4S/c1-2-3-4(5)9(6,7)8/h4-5H,2-3H2,1H3,(H,6,7,8)
• InChI Key： KMBRJVMBQNMRDM-UHFFFAOYSA-N
• SMILES： S(C(CCC)O)(=O)(=O)O

Computed Properties

• Exact Mass: 154.03
• Monoisotopic Mass: 154.03
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 9
• Rotatable Bond Count: 3
• Complexity: 154
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 83Ų

Experimental Properties

• Density: 1.389
• Refractive Index: 1.496
• PSA: 74.6
• LogP: 1.07350